2-(Chloromethyl)piperidine

• IUPAC Name: 2-(chloromethyl)piperidine
• InChI: InChI=1S/C6H12ClN/c7-5-6-3-1-2-4-8-6/h6,8H,1-5H2
• InChI Key: XSASUXNWKPPGBP-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCl
• Molecular Formula: C6H12ClN
• Molecular Weight: 133.62 g/mol

Description

2-(Chloromethyl)piperidine is a chemical compound used as a reagent in various chemical reactions. It is often used in the synthesis of pharmaceuticals.

Synthesis Analysis

The synthesis of 2-(Chloromethyl)piperidine involves several steps. For instance, one method involves the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The resulting intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives. Another method employs 2-(chloromethyl)allyl-trimethylsilane as a conjunctive reagent for the coupling of the piperidine and quinazolinone groups.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle that includes one nitrogen atom and five carbon atoms in the sp3-hybridized state. The 2-(Chloromethyl)piperidine molecule contains this piperidine ring with a chloromethyl group attached.

Chemical Reactions Analysis

Piperidines, including 2-(Chloromethyl)piperidine, are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. Specific reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Scientific Research Applications

Synthesis of Piperidines and Derivatives

2-(Chloromethyl)piperidine derivatives are crucial intermediates in the synthesis of various compounds. For instance, 2-(2-Cyano-2-phenylethyl)aziridines can be transformed into cis- and trans-2-chloromethyl-4-phenylpiperidine-4-carbonitriles, which are subsequently used to synthesize diverse piperidine-based compounds, including amino acids and amino alcohols (Vervisch et al., 2010). Another example is the synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, an intermediate of lafutidine, using a series of chemical reactions starting from 2-amino-4-methylpyridine (Shen Li, 2012).

Antimicrobial and Antiviral Activities

Derivatives of 2-(Chloromethyl)piperidine show promising antimicrobial and antiviral activities. For example, chlorokojic acid derivatives synthesized from piperidine derivatives exhibit significant activity against various bacteria, including Bacillus subtilis, Staphylococcus aureus, and Escherichia coli, as well as antiviral activity against RNA viruses (Aytemir & Ozçelik, 2010).

Anticancer Potential

Compounds synthesized from 2-(Chloromethyl)piperidine exhibit anticancer properties. The study by Harishkumar et al. (2018) demonstrates that 4-(piperidin-1-ylmethyl)-2-(thiophen-2-yl) quinoline derivatives show significant growth inhibition in various human cancer cell lines, highlighting their potential in cancer therapy (Harishkumar et al., 2018).

Future Directions

Piperidines, including 2-(Chloromethyl)piperidine, are among the most important synthetic fragments for designing drugs. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research will likely continue to explore the synthesis, properties, and applications of piperidine derivatives.